Cas no 1307238-41-0 (7-(Trifluoromethyl)quinoline-3-carbohydrazide)

• Product Name: 7-(Trifluoromethyl)quinoline-3-carbohydrazide
• CAS No: 1307238-41-0
• MF: C₁₁H₈F₃N₃O
• MW: 255.195932388306
• CID: 5060711
• Update Time: 2025-05-20

7-(Trifluoromethyl)quinoline-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)quinoline-3-carbohydrazide
• 7-Trifluoromethyl-quinoline-3-carboxylic acid hydrazide

• Inchi： 1S/C11H8F3N3O/c12-11(13,14)8-2-1-6-3-7(10(18)17-15)5-16-9(6)4-8/h1-5H,15H2,(H,17,18)
• InChI Key： VDZULIUQOCLLPT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=CC(C(NN)=O)=CN=C2C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 1.6
• Topological Polar Surface Area: 68

Additional information on 7-(Trifluoromethyl)quinoline-3-carbohydrazide

7-(Trifluoromethyl)quinoline-3-carbohydrazide: A Comprehensive Overview

The compound 7-(Trifluoromethyl)quinoline-3-carbohydrazide (CAS No. 1307238-41-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of quinoline, a heterocyclic aromatic compound, with a trifluoromethyl group at the 7-position and a carbohydrazide group at the 3-position. The combination of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

Recent studies have highlighted the potential of 7-(Trifluoromethyl)quinoline-3-carbohydrazide in various applications, particularly in the realm of medicinal chemistry. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the stability and bioavailability of the compound. Meanwhile, the carbohydrazide group introduces hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors.

One of the most promising areas of research involving this compound is its potential as an anticancer agent. Researchers have investigated its ability to inhibit key enzymes involved in cancer cell proliferation, such as tyrosine kinases and histone deacetylases (HDACs). Preclinical studies have demonstrated that 7-(Trifluoromethyl)quinoline-3-carbohydrazide exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

In addition to its therapeutic potential, 7-(Trifluoromethyl)quinoline-3-carbohydrazide has also been explored for its role in drug delivery systems. The molecule's structural versatility allows for the incorporation of targeting moieties, enabling the development of nanocarriers that can deliver drugs to specific tissues or cells. This property is particularly valuable in the context of personalized medicine, where precise drug delivery is essential for maximizing efficacy and minimizing side effects.

Another intriguing aspect of this compound is its photophysical properties. The quinoline backbone is known to exhibit fluorescence under certain conditions, and the introduction of the trifluoromethyl and carbohydrazide groups can modulate this behavior. Recent studies have investigated its potential as a fluorescent probe for sensing specific analytes in biological systems, such as metal ions or reactive oxygen species (ROS). These findings underscore its utility in diagnostic applications and bioimaging technologies.

The synthesis of 7-(Trifluoromethyl)quinoline-3-carbohydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

From a structural standpoint, 7-(Trifluoromethyl)quinoline-3-carbohydrazide exhibits a high degree of conformational flexibility due to the presence of multiple substituents on the quinoline ring. This flexibility allows for diverse interactions with biological targets, making it an ideal candidate for structure-based drug design (SBDD). Computational studies have been conducted to model its binding interactions with various proteins, providing valuable insights into its mechanism of action.

In terms of stability, 7-(Trifluoromethyl)quinoline-3-carbohydrazide demonstrates remarkable resilience under physiological conditions, which is critical for its potential use as a therapeutic agent. Its resistance to enzymatic degradation and metabolic cleavage has been confirmed through in vitro assays, further supporting its suitability for systemic administration.

Looking ahead, ongoing research aims to explore the combinatorial effects of 7-(Trifluoromethyl)quinoline-3-carbohydrazide with other bioactive molecules. By leveraging synergistic interactions between different compounds, scientists hope to develop more potent and selective therapies for complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 7-(Trifluoromethyl)quinoline-3-carbohydrazide (CAS No. 1307238-41-0) stands out as a versatile and promising molecule with applications spanning medicinal chemistry, drug delivery systems, and diagnostic technologies. Its unique combination of functional groups endows it with exceptional chemical properties that continue to inspire innovative research directions.